Cas no 2193058-89-6 (2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride
• CAS No: 2193058-89-6
• MF: C₅H₁₀ClN₃O₂
• MW: 179.604799747467
• CID: 5164551
• PubChem ID: 137951925
• Update Time: 2025-06-08

2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C5H9N3O2.ClH/c1-3-7-5(10-8-3)4(6)2-9;/h4,9H,2,6H2,1H3;1H
• InChI Key： PLNQWUIGPXYIKL-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C)N=1)(N)CO.Cl

Additional information on 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride

Introduction to 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride (CAS No. 2193058-89-6)

2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride, with the CAS number 2193058-89-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes an amino group, an oxadiazole ring, and a hydroxyl group, all of which contribute to its chemical and biological properties.

The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The presence of the amino group and the hydroxyl group further adds to the compound's reactivity and solubility, making it an attractive candidate for drug development.

Recent studies have explored the potential of 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neurodegeneration. The compound's ability to cross the blood-brain barrier makes it particularly promising for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride has also been investigated for its anti-inflammatory and analgesic effects. A study conducted by a team of researchers at the University of California found that this compound effectively reduces inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes such as COX-2, which are key players in the inflammatory response.

The pharmacokinetic properties of 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride have also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The half-life of the compound is moderate, allowing for once-daily dosing in clinical settings. These properties are crucial for ensuring patient compliance and effective treatment outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-amino-2-(3-methyl-1,2,4-oxadiazol-5-y l)ethan - 1 - ol hydrochloride (CAS No. 2193058 - 89 - 6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neuroprotection, anti-inflammation, and pain management. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.